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Compound of Interest

Compound Name: N-Vinylcaprolactam

Cat. No.: B1216875 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with N-Vinylcaprolactam. Adherence to these

procedures is critical for ensuring personal safety and proper disposal.

N-Vinylcaprolactam is a chemical that requires careful handling due to its potential health

effects. It is harmful if swallowed or in contact with skin, can cause serious eye irritation, and

may lead to an allergic skin reaction.[1][2][3] Prolonged or repeated exposure can cause

damage to organs, specifically the liver and upper respiratory tract.[2][4][5]

Essential Personal Protective Equipment (PPE)
When handling N-Vinylcaprolactam, a comprehensive suite of personal protective equipment

is mandatory to minimize exposure.[2] The specific type of protective equipment should be

selected based on the concentration and amount of the substance being used at the specific

workplace.[2]
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PPE Category Specification Rationale

Eye and Face Protection
Safety glasses with side-

shields or a face shield.[1][2]

To protect against splashes

and dust formation.[1]

Equipment should be tested

and approved under standards

like NIOSH (US) or EN 166

(EU).[1][2]

Hand Protection Chemical-resistant gloves.

To prevent skin contact, which

can be harmful and cause

allergic reactions.[2][6] Gloves

must be inspected before use

and disposed of properly after.

[1][2]

Body Protection
A complete suit protecting

against chemicals.[2]

To prevent skin exposure.

Contaminated work clothing

should not be allowed out of

the workplace and must be

washed before reuse.[3][4][6]

Respiratory Protection

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

For higher-level protection,

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges are

recommended.[2]

To be used when ventilation is

inadequate or if dusts/aerosols

are formed.[1][7] If a respirator

is the sole means of

protection, a full-face supplied-

air respirator should be used.

[1]

Step-by-Step Operational Plan for Handling
A systematic approach to handling N-Vinylcaprolactam is crucial for safety. This involves

preparation, careful execution of tasks, and post-handling procedures.

1. Preparation and Engineering Controls:
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Ventilation: Always handle N-Vinylcaprolactam in a well-ventilated area.[6] Appropriate

exhaust ventilation, such as a laboratory fume hood, should be provided where dust or

aerosols can form.[1][2][7]

Eye Wash and Safety Shower: Ensure that an eye wash station and safety shower are

readily accessible.

Container Inspection: Before handling, inspect containers for any damage or leaks.[8] Keep

containers tightly sealed when not in use.[2][6]

2. Safe Handling Procedures:

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust,

fumes, or vapors.[1][2][6]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands

thoroughly after handling, before breaks, and at the end of the workday.[1][3]

Clothing: Launder contaminated clothing separately before reuse.[6] If skin irritation or a rash

occurs, seek medical advice.[4][6]

3. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a physician.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][2] Remove

all contaminated clothing.[6] If irritation persists, consult a physician.[6]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,

removing contact lenses if present and easy to do.[1][2] Continue rinsing and consult a

physician.[1][2]

If Swallowed: Rinse mouth with water.[2] Call a poison center or doctor if you feel unwell.[3]

[4] Never give anything by mouth to an unconscious person.[2]

Waste Disposal Plan
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Proper disposal of N-Vinylcaprolactam and its contaminated materials is essential to prevent

environmental contamination and adhere to regulations.

1. Unused Product and Contaminated Solutions:

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[1][7]

One method of disposal is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

2. Contaminated Containers and PPE:

Leave the chemical in its original container; do not mix it with other waste.[1]

Handle uncleaned containers as you would the product itself.[1]

Dispose of contaminated gloves and other disposable PPE after use in accordance with

applicable laws and good laboratory practices.[1][2]

Dispose of the contents and container to an approved waste disposal plant.[2][3][4]

Emergency Spill Response
In the event of a spill, immediate and appropriate action is required to contain the hazard.

Minor Spills:

Remove all sources of ignition.[6]

Clean up spills immediately.[6]

Use dry clean-up procedures and avoid generating dust.[6]

Collect the residue and place it in a sealed, suitable, and labeled container for disposal.[2]

[6]

Major Spills:

Evacuate and advise personnel in the area.[1][6]
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Alert emergency services, providing the location and nature of the hazard.[6]

Control personal contact by wearing appropriate protective clothing.[6]

Prevent the spillage from entering drains or water courses.[6]

Workflow for Safe Handling of N-Vinylcaprolactam
The following diagram outlines the critical steps for safely managing N-Vinylcaprolactam in a

laboratory setting.

Workflow for Safe Handling of N-Vinylcaprolactam

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Conduct Risk Assessment

Assemble Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Proper Ventilation
(Fume Hood Operational)

Handle in Ventilated Area

Proceed to Handling

Avoid Contact with Skin/Eyes
and Inhalation of Dust

Keep Containers Sealed
When Not in Use

Decontaminate Work Area

Proceed to Post-Handling

Remove and Dispose of
Contaminated PPE Correctly

Wash Hands Thoroughly

Segregate Chemical Waste

Proceed to Disposal

Dispose of Contents/Container
via Licensed Disposal Company

Click to download full resolution via product page

Caption: A flowchart detailing the procedural steps for safe N-Vinylcaprolactam handling.

Physicochemical Properties of N-Vinylcaprolactam
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Understanding the properties of N-Vinylcaprolactam is fundamental to its safe handling and

storage.

Property Value

Form Crystalline Solid[4]

Color Pale Yellow[4]

Molecular Formula C₈H₁₃NO[4]

Molecular Weight 139.19 g/mol [4]

Melting Point 35-38 °C

Boiling Point 128 °C at 21 mmHg

Flash Point 101 °C (213.8 °F) - closed cup

Density 1.029 g/mL at 25 °C

Water Solubility 49.3 g/L at 20°C[4]

Storage Temperature 2-8 °C[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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